Cas no 64118-37-2 (Pentanoic-2,2-d2 Acid)

• Product Name: Pentanoic-2,2-d2 Acid
• CAS No: 64118-37-2
• MF: C₅H₁₀O₂
• MW: 102.1317
• CID: 500081
• Update Time: 2025-10-23

Pentanoic-2,2-d2 Acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic-2,2-d2 acid(9CI)
• VALERIANIC ACID
• [2,2'-Biquinoxaline]-3,3'(4H,4'H)-dione
• < 2,2'-Bichinoxalin> -3,3'-(4H,4'H)-dion
• 2,2-dideuterio-pentanoic acid
• 4H,4'H-[2,2']biquinoxalinyl-3,3'-dione
• Pentansaeure
• Valeriansaeure-2,2-d(2)
• Valeric acid
• PENTANOIC ACID
• n-Valeric acid
• n-Pentanoic acid
• 1-Butanecarboxylic acid
• Propylacetic acid
• Butanecarboxylic acid
• pentoic acid
• Kyselina valerova
• VALERIC ACID, N-
• Valeric acid, normal
• n-Pentanoate
• Kyselina valerova [Czech]
• Valerate
• Valeriansaeure
• n-Valerate
• 1-pentanoic acid
• n-C4H9COOH
• GZK92PJM7B
• CH3-[CH2]3-COOH
• C5:0
• DSSTox_CID_1655
• DSSTox_RID_76267
• DSSTox_GSID_21655
• VALERICACID
• Pentanoic-2,2-d2 Acid

• Inchi： 1S/C5H10O2/c1-2-3-4-5(6)7/h2-4H2,1H3,(H,6,7)
• InChI Key： NQPDZGIKBAWPEJ-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 59.1
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 0.939 g/mL at 25 °C(lit.)
• Melting Point: −20-−18 °C(lit.)
• Boiling Point: 110-111 °C10 mm Hg(lit.)
• Flash Point: 192 °F
• Refractive Index: n20/D 1.408(lit.)
• Vapor Pressure: 0.15 mm Hg ( 20 °C)

Pentanoic-2,2-d2 Acid Security Information

• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：1
• Hazard Category Code： 34-52/53
• Safety Instruction： 26-36-45-61
• FLUKA BRAND F CODES：13
• RTECS：YV6100000
• Hazardous Material Identification：
• Risk Phrases：34-52/53